Cas no 1098346-50-9 (N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide)

• Product Name: N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide
• CAS No: 1098346-50-9
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD11547007
• CID: 4777610
• PubChem ID: 43244644
• Update Time: 2025-05-21

N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-{4-[(2-chloroacetamido)methyl]phenyl}cyclopropanecarboxamide
• N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide

• MDL： MFCD11547007
• Inchi： 1S/C13H15ClN2O2/c14-7-12(17)15-8-9-1-5-11(6-2-9)16-13(18)10-3-4-10/h1-2,5-6,10H,3-4,7-8H2,(H,15,17)(H,16,18)
• InChI Key： IXDYXPBHSRPCFH-UHFFFAOYSA-N
• SMILES： ClCC(NCC1C=CC(=CC=1)NC(C1CC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 310
• XLogP3: 1.3
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide

N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide (CAS No. 1098346-50-9): An Overview of a Promising Compound in Pharmaceutical Research

N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide (CAS No. 1098346-50-9) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound, also known as CCCP for brevity, is characterized by its cyclopropane ring and a substituted phenyl group, which together confer specific biological activities that make it a valuable candidate for drug development.

The chemical structure of N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide consists of a cyclopropane carboxamide moiety attached to a phenyl ring through a methylene bridge. The presence of the chloroacetamido group on the phenyl ring adds further complexity and functionality to the molecule. This structural arrangement provides a foundation for exploring its interactions with various biological targets, including enzymes, receptors, and other cellular components.

Recent studies have highlighted the potential of N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide in several therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. In vitro and in vivo experiments have shown that this compound exhibits potent anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammatory responses.

Another area where N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide shows promise is in neurodegenerative disorders. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying conditions such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through its ability to modulate oxidative stress pathways and enhance cellular antioxidant defenses.

In addition to its anti-inflammatory and neuroprotective properties, N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide has also been investigated for its potential as an anticancer agent. Research has shown that this compound can induce apoptosis in various cancer cell lines while sparing normal cells. The mechanism of action involves the disruption of mitochondrial function and the activation of caspase-dependent apoptotic pathways. These findings suggest that N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide could be developed into a novel therapeutic agent for cancer treatment.

The pharmacokinetic properties of N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide have also been studied to assess its suitability for clinical use. Preclinical data indicate that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for ensuring effective drug delivery and minimizing adverse effects. These properties make it an attractive candidate for further development into a viable pharmaceutical product.

To further validate the therapeutic potential of N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide, several clinical trials are currently underway. These trials aim to evaluate the safety, efficacy, and optimal dosing regimens of the compound in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. This paves the way for more advanced clinical studies to explore its full therapeutic potential.

In conclusion, N-{4-(2-Chloroacetamido)methylphenyl}cyclopropanecarboxamide (CAS No. 1098346-50-9) is a promising compound with a diverse range of biological activities that make it a valuable candidate for drug development. Its anti-inflammatory, neuroprotective, and anticancer properties, coupled with favorable pharmacokinetic profiles, position it as a potential therapeutic agent for various diseases. Ongoing research and clinical trials will continue to elucidate its mechanisms of action and optimize its use in clinical settings.